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Compound of Interest

Compound Name: N-Tosyl-L-aspartic acid

Cat. No.: B122637 Get Quote

Introduction

The selective protection of amino acid functional groups is a cornerstone of peptide synthesis

and the development of peptidomimetic drugs. The tosyl (p-toluenesulfonyl) group is a robust

and widely used protecting group for the amino functionality of amino acids. The resulting N-

tosylated amino acids are stable to a variety of reaction conditions, yet the tosyl group can be

removed under specific reducing conditions. This application note provides a detailed protocol

for the N-tosylation of L-aspartic acid, a common and versatile chiral building block in drug

development. The procedure involves the reaction of L-aspartic acid with p-toluenesulfonyl

chloride (TsCl) under basic conditions to yield N-p-toluenesulfonyl-L-aspartic acid.

Experimental Protocol: N-Tosylation of L-Aspartic
Acid
This protocol is based on the general principles of the Schotten-Baumann reaction for the N-

sulfonylation of amines.

Materials:

L-Aspartic acid

p-Toluenesulfonyl chloride (TsCl)

Sodium hydroxide (NaOH)
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Hydrochloric acid (HCl), concentrated

Diethyl ether

Distilled water

pH indicator paper or pH meter

Ice bath

Magnetic stirrer and stir bar

Beakers and Erlenmeyer flasks

Separatory funnel

Büchner funnel and filter paper

Rotary evaporator

Procedure:

Dissolution of L-Aspartic Acid: In a 250 mL beaker, dissolve 13.3 g (0.1 mol) of L-aspartic

acid in 100 mL of 1 M sodium hydroxide solution. Cool the solution to 0-5 °C in an ice bath

with continuous stirring.

Preparation of Tosyl Chloride Solution: In a separate flask, dissolve 21.0 g (0.11 mol) of p-

toluenesulfonyl chloride in 50 mL of diethyl ether.

Reaction: While vigorously stirring the L-aspartic acid solution in the ice bath, slowly and

simultaneously add the p-toluenesulfonyl chloride solution and 2 M sodium hydroxide

solution dropwise. Monitor the pH of the reaction mixture and maintain it between 9 and 10

by adjusting the addition rate of the sodium hydroxide solution. The addition should take

approximately 1-2 hours.

Reaction Completion: After the addition is complete, continue to stir the mixture at room

temperature for an additional 2-3 hours to ensure the reaction goes to completion.
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Work-up:

Transfer the reaction mixture to a separatory funnel.

Separate the aqueous layer from the organic (diethyl ether) layer.

Wash the aqueous layer with 2 x 30 mL of diethyl ether to remove any unreacted tosyl

chloride and other organic impurities.

Carefully acidify the aqueous layer to a pH of approximately 2 with concentrated

hydrochloric acid while cooling in an ice bath. This will precipitate the N-tosyl-L-aspartic
acid.

Isolation and Purification:

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with cold water (2 x 30 mL) to remove any inorganic salts.

Recrystallize the crude product from a minimal amount of hot water or an ethanol/water

mixture to obtain pure N-p-toluenesulfonyl-L-aspartic acid.

Dry the purified product in a vacuum oven at 50-60 °C.

Characterization:

The final product can be characterized by:

Melting point determination

¹H NMR and ¹³C NMR spectroscopy

Infrared (IR) spectroscopy

Mass spectrometry

Data Presentation
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The following table summarizes typical quantitative data for the N-tosylation of amino acids

based on established procedures. Yields can vary depending on the specific amino acid and

reaction conditions.

Parameter Value Reference

Reactants

L-Aspartic Acid 1.0 equivalent General Protocol

p-Toluenesulfonyl Chloride 1.1 - 1.2 equivalents General Protocol

Sodium Hydroxide To maintain pH 9-10 [1]

Reaction Conditions

Temperature
0-5 °C initially, then room

temp.
General Protocol

Reaction Time 3-5 hours General Protocol

Solvent Water / Diethyl Ether General Protocol

Product

N-Tosyl-L-Aspartic Acid

Typical Yield 80-95%
Based on similar reactions for

other amino acids

Purity >98% after recrystallization Dependent on purification

Visualizations
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Reactants

Product

Conditions

L-Aspartic Acid

N-Tosyl-L-Aspartic Acid

p-Toluenesulfonyl Chloride (TsCl)

NaOH (aq) Deprotonation

Click to download full resolution via product page

Caption: Chemical reaction pathway for the N-tosylation of L-aspartic acid.

Experimental Workflow
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Caption: Step-by-step experimental workflow for the synthesis of N-tosyl-L-aspartic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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